5-tert-butyl-1-(4-nitrophenyl)-1H-1,2,3-triazole

• IUPAC Name: 5-tert-butyl-1-(4-nitrophenyl)triazole
• InChI: InChI=1S/C12H14N4O2/c1-12(2,3)11-8-13-14-15(11)9-4-6-10(7-5-9)16(17)18/h4-8H,1-3H3
• InChI Key: FRAYZPDBVGAIJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN=NN1C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

5-tert-butyl-1-(4-nitrophenyl)-1H-1,2,3-triazole (TBTA) is a chemical compound used in scientific research as a ligand for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This reaction is widely used in organic synthesis, bioconjugation, and material science. TBTA is a vital component of this reaction, and its synthesis and properties have been extensively studied.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

5-tert-butyl-1-(4-nitrophenyl)-1H-1,2,3-triazole has been utilized in organic synthesis, demonstrating the versatility of triazole compounds in chemical reactions. A study by Filippova et al. (2012) explored the acid-catalyzed tert-butylation and tritylation of 4-nitro-1,2,3-triazole, leading to the selective synthesis of 1-methyl-5-nitro-1,2,3-triazole through a novel methodology. This process underscores the compound's role in the preparation of functionalized triazoles, contributing to the diverse utility of triazole derivatives in organic chemistry (Filippova et al., 2012).

Material Science and Sensing Applications

In material science, triazole derivatives including 5-tert-butyl-1-(4-nitrophenyl)-1H-1,2,3-triazole have been integrated into the development of novel materials with sensing capabilities. Jia et al. (2017) synthesized a stable fluorescent framework incorporating triazole ligands for the selective sensing and adsorption of heavy-metal ions and nitroaromatic compounds. This research highlights the potential of triazole-based materials in environmental monitoring and remediation efforts (Jia et al., 2017).

Energetic Materials

The structural properties of triazole derivatives, including 5-tert-butyl-1-(4-nitrophenyl)-1H-1,2,3-triazole, lend themselves to applications in the field of energetic materials. Thottempudi and Shreeve (2011) synthesized salts of trinitromethyl-substituted triazoles, revealing a class of highly dense energetic materials. These compounds exhibit high density, thermal stability, and detonation properties, making them candidates for advanced explosive materials (Thottempudi & Shreeve, 2011).